5-Oxaspiro[3.5]nonan-8-one

• IUPAC Name: 5-oxaspiro[3.5]nonan-8-one
• InChI: InChI=1S/C8H12O2/c9-7-2-5-10-8(6-7)3-1-4-8/h1-6H2
• InChI Key: ZFPLCWBNGXFUOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(=O)CCO2
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• CAS No.: 1367945-40-1

Description

5-Oxaspiro[3.5]nonan-8-one is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.182. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

• Efficient Synthesis Models

  A model study for synthesizing anisatin involved creating 2-oxaspiro[3.5]nonane derivatives from methyl cyclohexanecarboxylate and 2-ethoxycarbonylcyclohexanone. These compounds were further oxidized to yield corresponding β-lactones, showcasing efficient synthesis methods for 5-oxaspiro[3.5]nonan-8-one and its derivatives (Kato, Kitahara, & Yoshikoshi, 1985).

• Aldolization of Ketones

  The synthesis of β-lactones through the aldolization of ketones with phenyl ester enolates has been studied. This process involves the production of various 1-oxaspiro[3.5]nonan-2-one derivatives, demonstrating a versatile synthetic route (Wedler & Schick, 2003).

Biological and Chemical Applications

• Antimicrobial Agents

  The synthesis of bispiroheterocyclic systems from 1-oxa-4-thiaspiro[4.4]nonan-2-one derivatives has been explored for potential antimicrobial applications. These derivatives have shown promise in comparative studies with tetracycline (Al-Ahmadi, 1996).

• Ophiobolin-Type Sesterterpenes

  New ophiobolin-type sesterterpenes featuring a rare oxaspiro[4.4]nonane moiety have been isolated from fungi. Some of these compounds, like compound 5, have exhibited significant selective antimicrobial activity (Liu et al., 2019).

• Precursor in Fruit Flavor Compounds

  2-Hydroxy-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-en-8-one has been identified as a precursor to flavor compounds like 8,9-dehydrotheaspirone in white-fleshed nectarines. This discovery is significant for understanding the biochemical pathways of flavor compound formation in fruits (Knapp et al., 1997).

• Spiroaminals Synthesis

  The synthesis of spiroaminals, including 1-oxa-6-azaspiro[4.4]nonane, has been reviewed, highlighting their significance in natural and synthetic products with biological activities. This synthesis is crucial for creating compounds with potential therapeutic applications (Sinibaldi & Canet, 2008).

Chemical Reactions and Derivatives

• Nucleophilic Ring Opening Reactions

  Methyl 1-(2-oxiranylmethyl)-2-oxo-1-cyclopentanecarboxylate was used in nucleophilic ring opening reactions to form functionalized 2-oxaspiro[4.4]nonane derivatives, highlighting the versatility of these compounds in organic synthesis (Santos et al., 2000).

• Regioselective Cleavage

  The regioselective C–O bond cleavage of oxetane rings by an intramolecular attack of hydride in 5-methl-2-oxaspiro[3.5]nonan-5-ol has been studied, contributing to the understanding of stereochemistry in chemical reactions (Kato, Kitahara, & Yoshikoshi, 1986).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.